4-N-(4-fluorophenyl)pyridine-3,4-diamine

• IUPAC Name: 4-N-(4-fluorophenyl)pyridine-3,4-diamine
• InChI: InChI=1S/C11H10FN3/c12-8-1-3-9(4-2-8)15-11-5-6-14-7-10(11)13/h1-7H,13H2,(H,14,15)
• InChI Key: YWFXJNSRFLGLHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C=NC=C2)N)F
• Molecular Formula: C11H10FN3
• Molecular Weight: 203.22 g/mol
• CAS RN: 108349-64-0

Description

4-N-(4-Fluorophenyl)pyridine-3,4-diamine, also known as 4F-PD, is an organic compound with the chemical formula C11H10FN3. It has a molecular weight of 203.22.

Molecular Structure Analysis

The InChI code for 4-N-(4-fluorophenyl)pyridine-3,4-diamine is 1S/C11H10FN3/c12-8-1-3-9(4-2-8)15-11-7-14-6-5-10(11)13/h1-7,15H,(H2,13,14). This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

High Glass Transition and Thermal Stability

• High Glass Transition and Thermal Stability: A study by (Wang et al., 2008) synthesized a new diamine monomer containing heterocyclic pyridine and triphenylamine groups for the preparation of novel polyimides. These polyimides exhibited high glass transition temperatures, mechanical, and thermal properties, indicating potential use in high-performance materials.

Novel Fluorescent Polyimides

• Novel Fluorescent Polyimides: Research by (Wang et al., 2008) developed a novel diamine containing heterocyclic pyridine used in the creation of poly(pyridine-imide). These polymers showed fluorescence upon protonation with acid, suggesting applications as "off-on" fluorescent switchers for acids.

Organosoluble Poly(pyridine−imide)

• Organosoluble Poly(pyridine−imide): A study by (Liaw et al., 2007) synthesized a new diamine with a pyridine heterocyclic group for the production of poly(pyridine−imide). These polyimides had good solubility, thermal stability, and exhibited strong orange fluorescence after protonation with protic acid.

Design of Fluorescent Polyimides

• Design of Fluorescent Polyimides: Research by (Huang et al., 2012) involved the synthesis of a novel pyridine-containing aromatic diamine monomer for polyimides. These polymers displayed strong fluorescence intensity in solution, indicating potential in optical applications.

Synthesis and Properties of Fluorinated Polyamides

• Synthesis and Properties of Fluorinated Polyamides: A study by (Liu et al., 2013) synthesized a new diamine containing pyridine for fluorinated polyamides. These polymers demonstrated high thermal stability, mechanical strength, and optical transparency, indicating their suitability for advanced material applications.

Pyridine-Bridged Poly(ether-imide)s

• Pyridine-Bridged Poly(ether-imide)s: Research by (Wang et al., 2008) involved the synthesis of a novel pyridine-containing aromatic diamine for poly(ether-imide)s. These polymers exhibited good solubility, thermal properties, and mechanical strength, suggesting applications in high-performance materials.

Rhenium Complex with Diamine Ligand

• Rhenium Complex with Diamine Ligand: A study by (Yang et al., 2013) synthesized a diamine ligand containing pyridine and used it in a Re(I) complex. The complex exhibited photoluminescence and electrochemical properties, suggesting potential in optoelectronic applications.

Soluble Polyimides Based on Novel Diamine

• Soluble Polyimides Based on Novel Diamine: Research by (Yan et al., 2011) synthesized a novel pyridine-containing aromatic diamine for polyimides. These polymers demonstrated high solubility, thermal stability, and good mechanical properties.

Safety and Hazards

The safety data sheet for a similar compound indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.